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Cat. No.: B591227

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data and
safety assessment of behenyl oleate. Given the limited direct toxicological testing on behenyl
oleate, this assessment employs a weight-of-evidence approach, incorporating data on the
compound itself, and leveraging a read-across analysis from its constituent hydrolysis products:
behenyl alcohol and oleic acid. This methodology is a scientifically established approach for
assessing the safety of substances with limited specific data, particularly for esters that are
expected to hydrolyze into well-characterized components in biological systems.

Behenyl oleate is the ester of behenyl alcohol and oleic acid. It is primarily used in cosmetics
and personal care products as an emollient, skin conditioning agent, and viscosity-increasing
agent. Its safety profile is underpinned by the low toxicity of its constituent parts, which are both
common dietary components and have been extensively studied.

Executive Summary of Toxicological Profile

Behenyl oleate is not classified as a hazardous substance.[1][2] It is considered to have a low
potential for acute toxicity via oral and dermal routes of exposure. It is not expected to be a skin
or eye irritant in typical use concentrations, nor is it considered to be a skin sensitizer.[1][2]
Furthermore, based on the lack of genotoxic, carcinogenic, or reproductive effects reported for
behenyl oleate and its components, it is not anticipated to pose a risk for such endpoints.[1][2]

[3]
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Data Presentation

The following tables summarize the key quantitative toxicological data for the hydrolysis

products of behenyl oleate, which form the basis of this safety assessment.

ble 1: I I .

) o Reference(s
Substance Study Type  Species Route Key Finding |
Behenyl Acute Oral LD50 > 2,000
o Rat Oral [4]
Alcohol Toxicity mg/kg
26-Week NOAEL =
Repeated Rat Oral (gavage) 1,000 [1][5]
Dose mg/kg/day
26-Week NOAEL =
Repeated Dog Oral (gavage) 2,000 [11[5]
Dose mg/kg/day
) ) Acute Oral LD50 =

Oleic Acid o Rat Oral [61[7]

Toxicity 74,000 mg/kg
Acute Oral LD50 >

o Rat Oral [8]
Toxicity 25,000 mg/kg
Fatty Acid Acute Oral LD50 > 2,000
o Rat Oral (gavage) [9]

Esters Toxicity mg/kg

NOAEL: No-Observed-Adverse-Effect-Level LD50: Lethal Dose, 50%

Table 2: Genotoxicity Data
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Metabolic Reference(s
Substance Test Type System L Result
Activation )
Behenyl S. With & Non-
Ames Test o ) ) [1][10]
Alcohol typhimurium Without S9 mutagenic
Chinese
Chromosome With & )
] Hamster V79 ] Negative [1][10]
Aberration Without S9
Cells
Micronucleus ) ] ]
NMRI Mice In vivo Negative [1][10]
Assay
) ) S. With & Non-
Oleic Acid Ames Test o ] ) [11][12]
typhimurium Without S9 mutagenic

ble 3: Ski | o - ensitizati

Substance Study Type Species Key Finding Reference(s)
S Minor irritation
Behenyl Oleate Skin Irritation - [1]
may occur
Minor, temporary
Eye Irritation - irritation may [2]
occur
Skin Not considered a
N - . [11[2]
Sensitization sensitizer
Skin Not a dermal
Behenyl Alcohol Irritation/Sensitiz Human/Animal irritant or [2][3][13][14]
ation sensitizer
o ) Conjunctival
Eye Irritation Rabbit o [15]
irritation at 1%
Oleic Acid Skin Irritation Human/Animal Mild skin irritation  [16][17][18]
Skin ] N
o Animal/Human Not a sensitizer [71[19]
Sensitization
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Table 4: Reproductive and Developmental Toxicity Data

) o Reference(s
Substance Study Type  Species Route Key Finding
NOAEL =
Behenyl Fertility &
] Rat Oral 1,000 [20][21]
Alcohol Reproduction
mg/kg/day
_ NOAEL =
Embryonic )
Rabbit Oral 2,000 [20][21]
Development
mg/kg/day
Impaired
) ) Chronic/Repr ] female
Oleic Acid ) Rat Dietary (15%) ) [71[19][22]
oductive reproductive
capacity

Experimental Protocols

Detailed methodologies for key toxicological assessments are outlined below, based on
internationally recognized guidelines.

Acute Oral Toxicity (OECD 401/423)

The acute oral toxicity is typically determined by administering the test substance to a group of
rodents (usually rats) via oral gavage. In a limit test, a high dose (e.g., 2000 or 5000 mg/kg
body weight) is given to a small group of animals. If no mortality or significant toxicity is
observed, the LD50 is considered to be greater than this limit dose, and further testing at
higher doses is not required. Animals are observed for a period of 14 days for signs of toxicity
and mortality.[23]

Dermal and Eye Irritation (OECD 404 & 405)

o Dermal Irritation (OECD 404): A single dose (0.5 g or 0.5 mL) of the test substance is applied
to a small patch of shaved skin on an animal (typically an albino rabbit) and covered with a
semi-occlusive dressing for 4 hours. The skin is then observed for signs of erythema
(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after
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patch removal. The reactions are scored, and a mean score is calculated to classify the
irritation potential.

o Eye Irritation (OECD 405): A single dose of the test substance is applied into the conjunctival
sac of one eye of an animal (albino rabbit), with the other eye serving as a control. The eyes
are examined for lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72 hours after
application. The severity of the reactions is scored to determine the irritation potential.

Skin Sensitization - Human Repeated Insult Patch Test
(HRIPT)

The HRIPT is used to confirm the absence of skin sensitization potential in humans. The test
involves two phases:

¢ Induction Phase: The test material is applied repeatedly (e.g., 9 applications over 3 weeks)
to the same site on the skin of human volunteers under an occlusive or semi-occlusive
patch.

o Challenge Phase: After a rest period of about 2 weeks, the material is applied to a new,
untreated skin site. The challenge site is then observed for any signs of an allergic reaction
(erythema, edema) at 48 and 96 hours after application. The absence of a reaction indicates
a lack of sensitization under the test conditions.[24]

Bacterial Reverse Mutation Test - Ames Test (OECD 471)

This in vitro test uses several strains of bacteria (Salmonella typhimurium and Escherichia coli)
with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g.,
histidine). The bacteria are exposed to the test substance, both with and without an external
metabolic activation system (S9 mix, to simulate mammalian metabolism). If the substance is
mutagenic, it will cause a reverse mutation, allowing the bacteria to grow on a medium lacking
the amino acid. The number of revertant colonies is counted and compared to a negative
control to determine the mutagenic potential.[18][20]

Mandatory Visualizations

The following diagrams illustrate key logical relationships and workflows relevant to the safety
assessment of behenyl oleate.
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Safety Assessment Logic for Behenyl Oleate
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Caption: Logical framework for the safety assessment of behenyl oleate via read-across.
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General Toxicological Testing Workflow
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Risk Assessment

Click to download full resolution via product page

Caption: A typical workflow for the toxicological evaluation of a new chemical substance.

Conclusion

The safety profile of behenyl oleate is strongly supported by the extensive toxicological data
available for its hydrolysis products, behenyl alcohol and oleic acid. Both components exhibit a
very low order of acute toxicity and are not genotoxic.[1][6][10][11][12] Behenyl alcohol is not a
skin irritant or sensitizer, and while oleic acid can cause mild skin irritation, it is not a sensitizer.
[2][3][7][17] Repeated dose studies on behenyl alcohol show a high No-Observed-Adverse-
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Effect-Level.[1] Based on this comprehensive read-across assessment, behenyl oleate is
considered safe for its intended use in cosmetic and pharmaceutical applications under the
current practices of use and concentration. As with any ingredient, formulation-specific testing
is recommended to ensure the final product is non-irritating and non-sensitizing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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